Cas no 1672665-29-0 (4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one
• CAS No: 1672665-29-0
• MF: C₁₀H₉FO₃S
• MW: 228.240065336227
• MDL: MFCD30803394
• CID: 5065860
• Update Time: 2026-03-01

4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-7-(METHYLSULFONYL)-2,3-DIHYDRO-1H-INDEN-1-ONE
• CS(=O)(=O)c1ccc(F)c2CCC(=O)c12
• 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one

• MDL： MFCD30803394
• Inchi： 1S/C10H9FO3S/c1-15(13,14)9-5-3-7(11)6-2-4-8(12)10(6)9/h3,5H,2,4H2,1H3
• InChI Key： MXSXOWBXGXOAMP-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C2CCC(C=21)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 1
• Topological Polar Surface Area: 59.6

Additional information on 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one

4-Fluoro-7-Methanesulfonyl-2,3-Dihydro-1H-Inden-1-One (CAS No. 1672665-29-0): An Overview of a Promising Compound in Medicinal Chemistry

4-Fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one (CAS No. 1672665-29-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indenones, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one is characterized by a substituted indenone core with a fluorine atom at the 4-position and a methanesulfonyl group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of organic compounds, making it a valuable substituent in drug design. The methanesulfonyl group, on the other hand, can influence the compound's reactivity and binding affinity to biological targets.

The synthesis of 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one has been reported in several studies. One common approach involves the reaction of a suitable indene derivative with a fluorinating agent followed by sulfonation with methanesulfonyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have also explored more efficient and environmentally friendly routes to produce this compound, such as using catalytic systems and green chemistry principles.

In terms of biological activities, 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one has shown promising results in various preclinical studies. One area of significant interest is its potential as an anticancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways, including those involving p53 and Bcl-2 family proteins.

Beyond its anticancer properties, 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one is another important aspect that has been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for its potential development as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic parameters and assess its safety profile in humans.

In conclusion, 4-fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one (CAS No. 1672665-29-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.